Cas no 1346817-55-7 (1-(5-fluoro-2-methoxy-3-pyridyl)ethanol)

• Product Name: 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol
• CAS No: 1346817-55-7
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 5272851
• Update Time: 2026-03-09

1-(5-fluoro-2-methoxy-3-pyridyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methoxypyridin-3-yl)ethan-1-ol
• 3-Pyridinemethanol, 5-fluoro-2-methoxy-α-methyl-
• 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol

• Inchi： 1S/C8H10FNO2/c1-5(11)7-3-6(9)4-10-8(7)12-2/h3-5,11H,1-2H3
• InChI Key： JPAVHVQJQNCUHQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)C(C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol

Introduction to 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol (CAS No. 1346817-55-7)

1-(5-fluoro-2-methoxy-3-pyridyl)ethanol, identified by the chemical abstracts service number CAS No. 1346817-55-7, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyridine derivative class, a group known for its diverse biological activities and therapeutic potential. The structural features of 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol, particularly the presence of a fluoro and methoxy substituent on the pyridine ring, contribute to its unique chemical properties and biological interactions.

The fluoro group at the 5-position of the pyridine ring is a key structural element that enhances the compound's metabolic stability and binding affinity to biological targets. In contrast, the methoxy group at the 2-position introduces a hydrophilic moiety, which can influence solubility and pharmacokinetic behavior. These modifications make 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the design of novel therapeutic agents. The compound's structural framework is reminiscent of several bioactive molecules that have shown efficacy in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique combination of electronic and steric effects induced by the fluoro and methoxy substituents may play a crucial role in modulating its interaction with biological receptors.

In the context of modern drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol. These methodologies allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with high accuracy. The integration of experimental data with computational insights has accelerated the process of translating laboratory findings into clinical applications.

The biological activity of 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of signaling pathways relevant to inflammation and neurodegeneration. Preliminary results suggest that this compound exhibits significant promise in these areas, although further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

One particularly intriguing aspect of 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol is its interaction with target proteins. The pyridine ring serves as a scaffold that can be tailored to fit specific binding pockets on proteins, while the fluoro and methoxy groups fine-tune the interactions through hydrogen bonding, dipole-dipole interactions, and hydrophobic effects. This level of structural optimization is essential for achieving high selectivity and efficacy in drug design.

The synthesis of 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine core efficiently. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity, highlighting the technical expertise required in handling such compounds.

From a regulatory perspective, compounds like 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This includes toxicology studies, pharmacokinetic assessments, and clinical trials. The regulatory landscape for new drugs is complex and evolving, but it provides a framework for ensuring that only well-characterized compounds reach patients.

The role of academic research institutions and pharmaceutical companies in advancing our understanding of 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol cannot be overstated. Collaborative efforts between these entities have led to significant breakthroughs in drug discovery and development. Open access publications, interdisciplinary collaborations, and public-private partnerships are fostering an environment where innovative ideas can thrive.

Looking ahead, the future prospects for 1-(5-fluoro-2-methoxy-3-pyridyl)ethanol appear promising. Continued research into its biological activity, structural optimization, and synthetic pathways will likely uncover new therapeutic applications. Additionally, advancements in biotechnology may enable more efficient production methods for this compound, making it more accessible for research purposes.

In conclusion,1-(5-fluoro-2-methoxy-3-pyridyl)ethanol (CAS No. 1346817-55-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation, while ongoing research efforts are expected to yield valuable insights into its mechanism of action and clinical utility.